N'-[1-(5-chloro-2-thienyl)ethylidene]-2-(2,4-dichlorophenoxy)acetohydrazide

• IUPAC Name: N-[(E)-1-(5-chlorothiophen-2-yl)ethylideneamino]-2-(2,4-dichlorophenoxy)acetamide
• InChI: InChI=1S/C14H11Cl3N2O2S/c1-8(12-4-5-13(17)22-12)18-19-14(20)7-21-11-3-2-9(15)6-10(11)16/h2-6H,7H2,1H3,(H,19,20)/b18-8+
• InChI Key: MBHJKQWCCREOEB-QGMBQPNBSA-N
• Canonical SMILES: CC(=NNC(=O)COC1=C(C=C(C=C1)Cl)Cl)C2=CC=C(S2)Cl
• Isomeric SMILES: C/C(=N\NC(=O)COC1=C(C=C(C=C1)Cl)Cl)/C2=CC=C(S2)Cl
• Molecular Formula: C14H11Cl3N2O2S
• Molecular Weight: 377.7 g/mol

Description

N'-[1-(5-chloro-2-thienyl)ethylidene]-2-(2,4-dichlorophenoxy)acetohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound is also known as CTA018 and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of N'-[1-(5-chloro-2-thienyl)ethylidene]-2-(2,4-dichlorophenoxy)acetohydrazide involves the inhibition of various enzymes and signaling pathways. The compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are enzymes involved in the inflammatory response. It also inhibits the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cell survival.
Biochemical and Physiological Effects
The biochemical and physiological effects of N'-[1-(5-chloro-2-thienyl)ethylidene]-2-(2,4-dichlorophenoxy)acetohydrazide have been extensively studied. The compound has been found to reduce inflammation and oxidative stress in various animal models. It has also been found to inhibit the growth of various cancer cells and induce apoptosis (programmed cell death) in these cells.

Advantages and Limitations for Lab Experiments

One of the advantages of N'-[1-(5-chloro-2-thienyl)ethylidene]-2-(2,4-dichlorophenoxy)acetohydrazide is its potential use in the treatment of various diseases. The compound has been found to exhibit potent anti-inflammatory, anti-tumor, and anti-microbial properties. However, one of the limitations of using the compound in lab experiments is its toxicity. The compound has been found to exhibit toxic effects at high concentrations, which may limit its use in clinical applications.

Future Directions

There are several future directions for the study of N'-[1-(5-chloro-2-thienyl)ethylidene]-2-(2,4-dichlorophenoxy)acetohydrazide. One direction is to investigate its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another direction is to study its potential use in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Additionally, further studies are needed to investigate the toxicity of the compound and its potential side effects in humans.
Conclusion
In conclusion, N'-[1-(5-chloro-2-thienyl)ethylidene]-2-(2,4-dichlorophenoxy)acetohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound has been synthesized using various methods and has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties. Its mechanism of action involves the inhibition of various enzymes and signaling pathways. While the compound has several advantages, its toxicity may limit its use in clinical applications. Further studies are needed to investigate its potential use in the treatment of various diseases and its toxicity in humans.

Scientific Research Applications

N'-[1-(5-chloro-2-thienyl)ethylidene]-2-(2,4-dichlorophenoxy)acetohydrazide has been extensively studied for its potential applications in various fields. The compound has been found to exhibit anti-inflammatory, anti-tumor, and anti-microbial properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease.